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Compound of Interest

Compound Name: Ruvonoflast

Cat. No.: B15137668

This document provides crucial safety and logistical guidance for the handling and disposal of
Ruvonoflast, a novel compound for research and development. Given the limited public data
on this specific agent, the following procedures are based on established best practices for
managing potent, powdered chemical substances of unknown toxicity. Researchers must
supplement this guidance with a thorough review of the specific Safety Data Sheet (SDS)
provided by the manufacturer.

Personal Protective Equipment (PPE)

Appropriate PPE is the cornerstone of laboratory safety when handling compounds like
Ruvonoflast. The following table summarizes the recommended PPE for various laboratory
activities.
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Respiratory

Activity _ Hand Protection  Eye Protection Body Protection
Protection

Receiving & N95 or higher Double nitrile Safety glasses

) ] T ) Lab coat

Unpacking respirator gloves with side shields
Certified
chemical fume

o hood or Class Il . ) Full-coverage lab
Weighing & ) ) Double nitrile Chemical splash
. ] Biological Safety coat or
Aliquoting gloves goggles

Cabinet; N100 or
PAPR if outside

containment

disposable gown

Solubilization

Certified

chemical fume

Double nitrile

Chemical splash

Full-coverage lab

gloves goggles coat
hood
) Standard
In Vitro o
) laboratory Nitrile gloves Safety glasses Lab coat
Experiments .
ventilation
) ) o Disposable
In Vivo N95 respirator Double nitrile Safety glasses
) ) T ) gown, shoe
Experiments and face shield gloves with side shields
covers

Waste Disposal

N95 or higher

respirator

Heavy-duty nitrile
or butyl rubber

gloves

Chemical splash

goggles

Full-coverage lab
coat or

disposable gown

Experimental Protocol: Safe Handling of Powdered
Ruvonoflast

This protocol outlines the essential steps for safely handling Ruvonoflast from receipt to

disposal.

1. Receiving and Inspection:

e Upon receipt, inspect the package for any signs of damage or leakage.
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Don appropriate PPE (N95 respirator, double nitrile gloves, safety glasses, and lab coat)
before opening the secondary container.

Verify that the primary container is sealed and labeled correctly.

. Weighing and Reconstitution:

All weighing and reconstitution of powdered Ruvonoflast must be performed in a certified
chemical fume hood or a Class Il Biological Safety Cabinet to minimize inhalation exposure.

Use dedicated spatulas and weighing boats.

To reconstitute, slowly add the solvent down the side of the vial to avoid aerosolizing the
powder.

Cap the vial securely and mix by gentle inversion or vortexing.

. In Vitro and In Vivo Handling:

When performing experiments, always wear the appropriate PPE as specified in the table
above.

Handle all solutions containing Ruvonoflast with care to avoid splashes and spills.

For in vivo studies, ensure that animal handling and dosing procedures are designed to
minimize the risk of exposure to both personnel and other animals.[1]

. Spill Management:

In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material.

For powdered spills, gently cover with a damp paper towel to avoid creating dust.

Clean the area with an appropriate deactivating solution or soap and water.

Collect all cleanup materials in a sealed container for hazardous waste disposal.
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5. Disposal Plan:

 All solid and liquid waste contaminated with Ruvonoflast must be disposed of as hazardous

chemical waste.

» Solid waste (e.g., gloves, vials, pipette tips) should be collected in a dedicated, clearly
labeled, and sealed hazardous waste container.

 Liquid waste should be collected in a sealed, shatter-resistant container, also clearly labeled
as hazardous waste.

Follow all institutional and local regulations for hazardous waste disposal.

Workflow for Safe Handling of Ruvonoflast
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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